Cas no 1806853-24-6 (Ethyl 5-bromo-2-chloromethyl-4-cyanobenzoate)

• Product Name: Ethyl 5-bromo-2-chloromethyl-4-cyanobenzoate
• CAS No: 1806853-24-6
• MF: C₁₁H₉BrClNO₂
• MW: 302.551661252975
• CID: 4948583
• Update Time: 2025-07-28

Ethyl 5-bromo-2-chloromethyl-4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-chloromethyl-4-cyanobenzoate

• Inchi： 1S/C11H9BrClNO2/c1-2-16-11(15)9-4-10(12)8(6-14)3-7(9)5-13/h3-4H,2,5H2,1H3
• InChI Key： BKSXBIFUFLVZRL-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(CCl)=C(C(=O)OCC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1